Cas no 1824338-73-9 (4-Amino-5-methyl-hexanoic acid ethyl ester)

• Product Name: 4-Amino-5-methyl-hexanoic acid ethyl ester
• CAS No: 1824338-73-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD24516564
• CID: 5172341
• Update Time: 2026-03-04

4-Amino-5-methyl-hexanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-methyl-hexanoic acid ethyl ester

• MDL： MFCD24516564
• Inchi： 1S/C9H19NO2/c1-4-12-9(11)6-5-8(10)7(2)3/h7-8H,4-6,10H2,1-3H3
• InChI Key： PBDRGNYDMSWKGQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-5-methyl-hexanoic acid ethyl ester

Recent Advances in the Study of 4-Amino-5-methyl-hexanoic Acid Ethyl Ester (CAS: 1824338-73-9)

4-Amino-5-methyl-hexanoic acid ethyl ester (CAS: 1824338-73-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-Amino-5-methyl-hexanoic acid ethyl ester as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. The research demonstrated that this compound could be efficiently converted into derivatives with enhanced blood-brain barrier permeability, making it a promising candidate for the development of central nervous system (CNS) therapeutics. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized derivatives.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of 4-Amino-5-methyl-hexanoic acid ethyl ester derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against Gram-positive pathogens, with minimal cytotoxicity to human cells. This finding opens new avenues for the design of next-generation antibiotics.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for 4-Amino-5-methyl-hexanoic acid ethyl ester. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing green chemistry principles. The new protocol achieved a yield of over 85% while reducing the environmental impact compared to traditional methods. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Looking ahead, the versatility of 4-Amino-5-methyl-hexanoic acid ethyl ester continues to attract attention from researchers. Ongoing studies are investigating its potential in targeted drug delivery systems and as a scaffold for protease inhibitors. The compound's unique structural features, including its ethyl ester moiety and amino group, make it a valuable tool for medicinal chemists aiming to develop novel therapeutics with improved pharmacokinetic profiles.

In conclusion, 4-Amino-5-methyl-hexanoic acid ethyl ester (CAS: 1824338-73-9) represents a promising compound in chemical biology and pharmaceutical research. Recent studies have underscored its potential in CNS therapeutics, antimicrobial agents, and green synthesis methodologies. As research progresses, this compound is likely to play an increasingly important role in the development of innovative drugs addressing unmet medical needs.